Cas no 1804039-32-4 (3,4-Dibromophenylpropanenitrile)

• Product Name: 3,4-Dibromophenylpropanenitrile
• CAS No: 1804039-32-4
• MF: C₉H₇Br₂N
• MW: 288.966580629349
• CID: 5890061
• PubChem ID: 130894936
• Update Time: 2025-06-25

3,4-Dibromophenylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3,4-Dibromophenylpropanenitrile
• Benzenepropanenitrile, 3,4-dibromo-
• 3-(3,4-dibromophenyl)propanenitrile
• 1804039-32-4
• EN300-1897150

• Inchi： 1S/C9H7Br2N/c10-8-4-3-7(2-1-5-12)6-9(8)11/h3-4,6H,1-2H2
• InChI Key： ZAYGVGHOECMKOH-UHFFFAOYSA-N
• SMILES： C1(CCC#N)=CC=C(Br)C(Br)=C1

Computed Properties

• Exact Mass: 288.89247g/mol
• Monoisotopic Mass: 286.89452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.756±0.06 g/cm3(Predicted)
• Boiling Point: 389.1±27.0 °C(Predicted)

Additional information on 3,4-Dibromophenylpropanenitrile

Professional Introduction to 3,4-Dibromophenylpropanenitrile (CAS No. 1804039-32-4)

3,4-Dibromophenylpropanenitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1804039-32-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, featuring a nitrile functional group attached to a propyl chain with bromine substituents at the 3rd and 4th positions of a phenyl ring, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure not only provides a rich scaffold for further functionalization but also offers potential applications in the development of novel bioactive molecules.

The structure of 3,4-Dibromophenylpropanenitrile is characterized by its aromatic phenyl ring, which is a common motif in many biologically active compounds. The presence of two bromine atoms at the ortho positions enhances its reactivity, making it a versatile precursor for various chemical transformations. These transformations can include nucleophilic substitution reactions, cross-coupling reactions, and other modifications that are essential for constructing more complex molecules. The nitrile group further contributes to the compound's reactivity, allowing for subsequent hydrolysis to carboxylic acids or reduction to amides, which are crucial steps in drug synthesis.

In recent years, there has been growing interest in exploring the pharmacological potential of brominated aromatic compounds. The bromine atoms in 3,4-Dibromophenylpropanenitrile not only increase the lipophilicity of the molecule but also serve as handles for further derivatization. This has led to its investigation as a building block in the synthesis of potential therapeutic agents. For instance, researchers have utilized this compound to develop novel inhibitors targeting various enzymatic pathways implicated in diseases such as cancer and inflammation.

One of the most compelling aspects of 3,4-Dibromophenylpropanenitrile is its role in medicinal chemistry. The combination of its structural features—namely the aromatic ring, the nitrile group, and the bromine substituents—makes it an attractive candidate for designing molecules with specific biological activities. Recent studies have demonstrated its utility in generating derivatives that exhibit inhibitory effects on kinases and other protein targets. These findings highlight the compound's potential as a lead molecule or intermediate in drug discovery programs aimed at addressing unmet medical needs.

The agrochemical sector has also recognized the significance of 3,4-Dibromophenylpropanenitrile. Its structural motifs are found in several commercial pesticides and herbicides, where brominated aromatic compounds contribute to their efficacy by enhancing binding affinity to biological targets. By leveraging the reactivity of this compound, chemists have been able to design new agrochemicals with improved properties such as increased potency and reduced environmental impact. This underscores the versatility of 3,4-Dibromophenylpropanenitrile as a synthetic intermediate across multiple domains of applied chemistry.

From a synthetic chemistry perspective, 3,4-Dibromophenylpropanenitrile serves as an excellent platform for exploring new reaction methodologies and strategies. The presence of both electron-withdrawing (nitrile) and electron-donating (bromo) groups allows for fine-tuning of reactivity profiles. This has enabled chemists to develop innovative approaches for constructing complex molecular architectures efficiently. Such advancements are not only academically rewarding but also have practical implications for streamlining synthetic routes in industrial settings.

The growing body of research on brominated phenylpropanenitriles underscores their importance as chemical entities with broad utility. While much of the work has focused on their applications in pharmaceuticals and agrochemicals, there is increasing evidence suggesting potential roles in materials science and specialty chemicals. For example, derivatives of this class have been explored for their electronic properties, making them candidates for use in organic semiconductors and other advanced materials.

In conclusion,3,4-Dibromophenylpropanenitrile (CAS No. 1804039-32-4) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features—combining an aromatic ring with bromine substituents and a nitrile group—make it a valuable asset in synthetic chemistry and drug discovery. As research continues to uncover new methodologies and applications for this compound,3,4-Dibromophenylpropanenitrile is poised to remain at the forefront of innovation in chemical biology and industrial chemistry.